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Compound of Interest

Compound Name: Diphenyl sulfoxide

Cat. No.: B377121

CAS Number: 945-51-7 Molecular Weight: 202.27 g/mol [1]

This technical guide provides an in-depth overview of diphenyl sulfoxide, a versatile
organosulfur compound. It is intended for researchers, scientists, and professionals in drug
development who utilize this reagent in their work. This document covers its chemical and

physical properties, key applications in organic synthesis, detailed experimental protocols, and
safety information.

Core Chemical and Physical Properties

Diphenyl sulfoxide is a white to off-white crystalline powder at room temperature.[2] It is a
stable and effective compound used in organic synthesis and pharmaceutical research.[2] Its
key properties are summarized in the table below.
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Property Value References

CAS Number 945-51-7 [LI[21031[41[5]

Molecular Formula C12H100S [21[31[5]

Molecular Weight 202.27 g/mol [11[2][4]1[6]
White to off-white

Appearance [2][4]
powder/crystals

Melting Point 69 - 72 °C [2][4]

o 198 °C at 10 mmHg; 206-208
Boiling Point [21[4]
°C at 13 mmHg

Phenyl sulfoxide,
Synonyms Phenylsulfinylbenzene, [1112][31[5]

Benzene, 1,1'-sulfinylbis-

Applications in Research and Drug Development

Diphenyl sulfoxide is a valuable reagent in organic chemistry, primarily known for its role as
an oxidant and an activator in glycosylation reactions. Its applications are particularly relevant
in the synthesis of biologically active compounds and complex molecules.

o Selective Oxidation: It is used as a reagent for the oxidation of sulfides to sulfoxides. This
transformation is crucial in the synthesis of various pharmaceuticals and agrochemicals.[5]

o Dehydrative Glycosylation: In combination with triflic anhydride (Tf20), diphenyl sulfoxide
forms a powerful promoter system for glycosylation reactions. This method allows for the
direct coupling of 1-hydroxy glycosyl donors with a variety of acceptors, a key step in the
synthesis of oligosaccharides and glycoconjugates.

o Chiral Auxiliary: In the field of asymmetric synthesis, diphenyl sulfoxide can be employed
as a chiral auxiliary, aiding in the production of enantiomerically pure compounds, which is a
critical aspect of drug development.[5]

e Pharmaceutical Scaffolding: The diphenyl sulfide core, from which diphenyl sulfoxide is
derived, is a versatile scaffold in medicinal chemistry. By oxidizing the sulfur atom to a
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sulfoxide or sulfone, the electronic and steric properties of a molecule can be fine-tuned. This
has been utilized in developing drugs targeting the central nervous system, such as selective
serotonin transporter (SERT) inhibitors and 5-HT6 receptor antagonists.

While the related compound, dimethyl sulfoxide (DMSO), is known to interact with cellular
membranes and affect signaling pathways such as the TNF-a pathway, there is currently no
substantial evidence to suggest that diphenyl sulfoxide has a direct role in modulating such
biological signaling cascades. Its primary utility in a biological context is as a synthetic
intermediate in the creation of active pharmaceutical ingredients.

Key Experimental Protocols

This section provides detailed methodologies for common applications of diphenyl sulfoxide.

Synthesis of Diphenyl Sulfoxide via Oxidation of
Diphenyl Sulfide

This protocol describes a method for the synthesis of diphenyl sulfoxide from diphenyl sulfide
using hydrogen peroxide as the oxidant.

Materials:

Diphenyl sulfide

e 30% Hydrogen peroxide (H202)

e Phosphotungstic acid (PTA) as a catalyst
o Ethanol (95%)

o Three-necked flask

e Stirrer

o Heating mantle or water bath

Procedure:
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e Charge a 50 mL three-necked flask with diphenyl sulfide (0.5 mmol), the phosphotungstic
acid catalyst (50 mg), and 8 mL of 95% ethanol.

e Stir the resulting solution at 30 °C.
e Slowly add 30 wt% H202 (63 mg, 0.55 mmol) to the mixture.

e Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase
of petroleum ether:ethyl acetate (7:3).

e Upon completion of the reaction, separate the catalyst from the mixture by filtration.

o Wash the filtered catalyst with 95% ethanol and dry it in a vacuum at room temperature for
potential reuse.

o The filtrate containing the product can then be subjected to solvent evaporation and further
purification if necessary.

Dehydrative Glycosylation Using Diphenyl Sulfoxide and
Triflic Anhydride

This protocol outlines the general procedure for the glycosylation of an alcohol acceptor using
a 1-hydroxy glycosyl donor, activated by diphenyl sulfoxide and triflic anhydride.

Materials:

¢ 1-hydroxy glycosyl donor

 Alcohol acceptor

» Diphenyl sulfoxide (Ph2SO)

o Trifluoromethanesulfonic anhydride (Tf20)

o 2,4,6-tri-tert-butylpyrimidine (TTBP) as a hindered base

e Anhydrous dichloromethane (DCM)
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o Activated 4 A powdered molecular sieves
e Argon atmosphere setup

o Low-temperature bath (-78 °C)
Procedure:

e To a flask under a positive pressure of argon, add the 2-thiosialic acid donor (0.11 mmol),
diphenyl sulfoxide (0.32 mmol), TTBP (0.22 mmol), and activated 4 A powdered molecular
sieves.

e Add 2 mL of anhydrous dichloromethane and cool the mixture to -78 °C.
e Stir the mixture at -78 °C for 30 minutes.
e Add Tf20 (0.12 mmol) to the reaction mixture.

o After 10 minutes, add a solution of the acceptor alcohol (0.22 mmol) in 1 mL of anhydrous
dichloromethane.

 Allow the reaction to proceed, monitoring its progress by TLC.

» Upon completion, the reaction is typically quenched, diluted, and purified using standard
chromatographic techniques to isolate the glycosylated product.

Visualized Workflow and Mechanisms

The following diagrams illustrate the logical flow of key processes involving diphenyl
sulfoxide.
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Caption: Dehydrative glycosylation workflow using diphenyl sulfoxide.
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Caption: Oxidation of diphenyl sulfide to diphenyl sulfoxide.

Safety and Handling

Diphenyl sulfoxide should be handled with care in a laboratory setting. It is important to avoid

contact with skin and eyes and to not breathe the dust. Personal protective equipment,

including gloves and safety glasses, should be worn. Store the compound in a dry, cool, and

well-ventilated place with the container tightly closed. It is incompatible with strong oxidizing

agents.

Spectral Data

For structural confirmation and analysis, the following spectral data are relevant:
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» 'H NMR and 3C NMR: Spectral data are available in various databases and literature.

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the sulfoxide
group.

e Mass Spectrometry: The mass spectrum can be used to confirm the molecular weight of the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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